N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-[(3-methoxythiolan-3-yl)methyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C19H23N3O4S/c1-26-19(4-6-27-11-19)10-20-17(24)18(25)21-14-7-12-3-2-5-22-15(23)9-13(8-14)16(12)22/h7-8H,2-6,9-11H2,1H3,(H,20,24)(H,21,25)
• InChI Key: PVKVSPKPIHPKEL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)CNC(=O)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-((3-methoxytetrahydrothiophen-3-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiplasmodial and Antifungal Activity

Research on functionalized quinolines, including those with pyrroloquinoline structures, has shown moderate activity against chloroquine-sensitive and -resistant strains of the malaria parasite Plasmodium falciparum. These compounds also exhibited promising antifungal properties against species like Rhodotorula bogoriensis and Aspergillus flavus (Vandekerckhove et al., 2015).

Diuretic Properties and Hypertension Remedy

A study on a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide derivative highlighted its strong diuretic properties, suggesting potential as a novel remedy for hypertension. The study also detailed polymorphic modifications of the compound, indicating structural versatility which could influence its pharmacological profile (Shishkina et al., 2018).

Neurological Disorders Treatment Candidate

A tetracyclic quinoxaline derivative was identified as a potent and orally active drug candidate for treating neuropsychiatric and neurological disorders. This compound demonstrated multifunctional activity, including binding affinities to serotonin 5-HT(2A) and dopamine D2 receptors, highlighting the therapeutic potential of complex heterocyclic compounds in central nervous system disorders (Li et al., 2014).

Antineoplastic Agents

Novel pyrrolo-quinoline derivatives were synthesized as potential antineoplastic agents. These compounds, characterized by an angular aromatic system, showed promising cell growth inhibitory properties, especially against solid tumor-derived cell lines like CNS, melanoma, and prostate. The mechanism of action appeared distinct from topoisomerase II poisoning, suggesting a new therapeutic pathway for cancer treatment (Ferlin et al., 2000).